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Get Quote

The table below summarizes the key identified physical and chemical properties relevant to its stability and

handling [1] [2] [3].

Property Value / Description Relevance to Stability & Handling

CAS Number 687-38-7 [1] [2] Unique compound identifier.

Molecular
Formula

C5H10N2O4 [1] [2] -

Molecular
Weight

162.14 g/mol [1] [2] -

Melting Point 207 °C [1] [3] Indicator of thermal stability.

Density ~1.4 g/cm³ [2] [3] -

Hygroscopicity Stated as "Hygroscopic"
[1]

Critical for handling; indicates a tendency to absorb
moisture from the air, which can influence weight,

purity, and chemical stability.

Solubility Slightly soluble in water

and aqueous acid [1].

Informs solvent choice for experiments.
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Property Value / Description Relevance to Stability & Handling

Storage Temp. -20°C [1] [2] Low-temperature storage is recommended to maintain
stability, consistent with handling hygroscopic and

sensitive compounds.

Form Solid; White to Off-White

crystal powder [1] [2].

-

Experimental Handling & Safety Protocols

The following handling guidelines are recommended based on the sourced material safety data [2].

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and protective

clothing to avoid skin and eye contact. The use of a dust respirator is also recommended [2].
Engineering Controls: Handle in a well-ventilated place and use local exhaust to prevent the

dispersion of dust [2].
Storage: Keep the container tightly closed in a cool, dark place at -20°C. Store away from

incompatible materials such as oxidizing agents [1] [2].
Spill Management: Sweep up spillage and collect it into an airtight container to avoid dispersal.

Promptly dispose of adhered or collected material in accordance with local regulations [2].

Research Gaps and Future Directions

The search results highlight a lack of publicly available, in-depth technical data on Glycyl-DL-serine. To

build a comprehensive whitepaper, the following areas require further investigation through specialized

scientific literature and direct experimental work:

Quantitative Hygroscopicity Data: Specific measurements like dynamic vapor sorption (DVS)
profiles to determine critical relative humidity levels and the kinetics of moisture uptake.

Forced Degradation Studies: Data from studies exposing the compound to stress conditions (e.g.,
heat, light, acid/base, oxidation) to identify degradation pathways and products.

Long-Term Stability Data: Results from real-time and accelerated stability studies under various
temperature and humidity conditions to establish a validated shelf life.

Analytical Methodologies: Detailed, validated HPLC or other chromatographic methods for
quantifying the compound and its impurities or degradation products.
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Visualizing Stability Management

The following diagram outlines the core logical relationship between the key stability factors identified and

the recommended handling protocols, which can serve as a foundational workflow for laboratory practice.
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Diagram 1. Logical workflow connecting stability factors to handling protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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